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Compound of Interest

Compound Name: Cpypp

Cat. No.: B1669593 Get Quote

For Immediate Reference: Proper Handling and Disposal of Cpypp

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals handling Cpypp, also known as (4E)-4-[(2E)-3-(2-

chlorophenyl)prop-2-en-1-ylidene]-1-phenylpyrazolidine-3,5-dione (CAS Number: 310460-39-

0). Adherence to these procedures is vital for maintaining a safe laboratory environment and

ensuring regulatory compliance.

Chemical and Physical Properties
A summary of the key quantitative data for Cpypp is presented below for easy reference.
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Property Value Source

CAS Number 310460-39-0 Multiple Sources

Molecular Formula C₁₈H₁₃ClN₂O₂ Multiple Sources

Molecular Weight 324.76 g/mol Multiple Sources

Solubility in DMSO 50 mM to 65 mg/mL
Selleck Chemicals, Cayman

Chemical

Purity ≥98% Multiple Sources

Storage (Powder) -20°C for up to 2 years
DC Chemicals,

MedchemExpress.com

Storage (in DMSO) -80°C for up to 6 months DC Chemicals

Safe Handling and Storage Protocols
While a comprehensive Safety Data Sheet (SDS) with specific disposal instructions for Cpypp
is not readily available in the public domain, general safe handling practices for research

chemicals of this nature should be strictly followed.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat and ensure skin is not exposed.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust

or vapors.

General Handling:

Avoid contact with skin, eyes, and clothing.
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Do not breathe dust.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a dry, cool, and well-ventilated place.

Keep away from strong oxidizing agents, strong acids, and strong bases.

Cpypp Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of Cpypp waste. This

workflow is based on standard best practices for the disposal of research-grade chemicals in

the absence of specific manufacturer guidelines.

Pre-Disposal Steps Disposal Action Documentation

Identify Cpypp Waste
(Solid, Liquid, Contaminated Materials)

Segregate Waste
(Keep separate from other chemical waste)

Label Waste Container
('Cpypp Waste', Hazard Symbols)

Consult Institutional EHS
(Environmental Health & Safety)

Package for Disposal
(As per EHS guidelines)

Transfer to Licensed
Waste Disposal Company

Maintain Disposal Records
(Date, Quantity, Method)

Click to download full resolution via product page

To cite this document: BenchChem. [Essential Safety and Disposal Guidance for Cpypp].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669593#cpypp-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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